Cas no 1784921-91-0 (2,2-Difluoro-2-(thian-3-yl)ethan-1-amine)

• Product Name: 2,2-Difluoro-2-(thian-3-yl)ethan-1-amine
• CAS No: 1784921-91-0
• MF: C₇H₁₃F₂NS
• MW: 181.246627569199
• CID: 6345006
• PubChem ID: 105439607
• Update Time: 2024-01-15

2,2-Difluoro-2-(thian-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1784921-91-0
• EN300-1967139
• 2,2-difluoro-2-(thian-3-yl)ethan-1-amine
• 2,2-Difluoro-2-(thian-3-yl)ethan-1-amine

• Inchi： 1S/C7H13F2NS/c8-7(9,5-10)6-2-1-3-11-4-6/h6H,1-5,10H2
• InChI Key： JQLQWYLGSOPNQP-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)C(CN)(F)F

Computed Properties

• Exact Mass: 181.07367692g/mol
• Monoisotopic Mass: 181.07367692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes